Cas no 2228848-65-3 (3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228848-65-3
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 5771096
• PubChem ID: 165633259
• Update Time: 2025-10-22

3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1942786
• 2228848-65-3
• 3-(2-chloro-5-methylphenyl)-3,3-difluoropropanoic acid
• 3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid

• Inchi： 1S/C10H9ClF2O2/c1-6-2-3-8(11)7(4-6)10(12,13)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： GXKVEHKYYDXZAG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid (CAS No. 2228848-65-3): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, 3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid (CAS 2228848-65-3) has garnered significant attention for its unique structural features and versatile applications. This fluorinated aromatic compound, characterized by its difluoropropanoic acid backbone and chloro-methylphenyl substitution, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular formula C₁₀H₉ClF₂O₂ and precise steric configuration enable targeted reactivity, making it a focal point for researchers exploring fluorine-based bioactive molecules.

The growing demand for fluorinated compounds in drug discovery—driven by their enhanced metabolic stability and membrane permeability—has positioned CAS 2228848-65-3 as a valuable building block. Recent studies highlight its role in modulating enzyme inhibition, particularly in therapies targeting inflammatory pathways. Industry trends also reveal increasing searches for "difluoropropanoic acid derivatives" and "chloro-methylphenyl applications," reflecting its relevance in precision medicine and sustainable agriculture.

From a synthetic perspective, 3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid exemplifies advancements in green chemistry. Modern catalytic methods, such as photoredox fluorination, have improved its production efficiency while minimizing waste—a key concern for environmentally conscious manufacturers. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), addressing stringent quality requirements in FDA submissions and industrial-scale batches.

Beyond pharmaceuticals, this compound’s thermal stability (decomposition point: 210°C) and solubility profile make it suitable for electronic materials. Researchers investigating "fluorinated polymers for OLEDs" frequently explore its derivatives as electron-transport layers. Such interdisciplinary applications align with global pushes toward energy-efficient technologies, further boosting its market traction.

Regulatory compliance remains a priority for users of CAS 2228848-65-3. While not classified as hazardous under GHS, proper handling protocols—including PPE for powder forms—are recommended. Suppliers increasingly provide REACH-compliant documentation and custom synthesis services to meet diverse R&D needs, as evidenced by rising queries for "bulk suppliers of fluorinated intermediates."

In conclusion, 3-(2-Chloro-5-methylphenyl)-3,3-difluoropropanoic acid represents a nexus of innovation across multiple industries. Its molecular ingenuity, coupled with expanding applications in biopharmaceuticals and advanced materials, ensures its prominence in scientific literature and commercial pipelines alike. Ongoing research into its structure-activity relationships promises to unlock further potential, solidifying its status as a cornerstone of modern synthetic chemistry.